Cas no 1823918-60-0 (3-(5-Bromopyrimidin-2-yl)propanoic acid)
1823918-60-0 structure
Product Name:3-(5-Bromopyrimidin-2-yl)propanoic acid
CAS No:1823918-60-0
MF:C7H7BrN2O2
MW:231.046680688858
CID:4817735
PubChem ID:130116423
Update Time:2023-08-19
3-(5-Bromopyrimidin-2-yl)propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(5-Bromopyrimidin-2-yl)propanoic acid
-
- Inchi： 1S/C7H7BrN2O2/c8-5-3-9-6(10-4-5)1-2-7(11)12/h3-4H,1-2H2,(H,11,12)
- InChI Key： GKXQGCIIFZBUPT-UHFFFAOYSA-N
- SMILES： BrC1C=NC(CCC(=O)O)=NC=1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 158
- XLogP3: 0.7
- Topological Polar Surface Area: 63.1
3-(5-Bromopyrimidin-2-yl)propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A089005713-1g |
3-(5-Bromopyrimidin-2-yl)propanoic acid |
1823918-60-0 | 95% | 1g |
$1263.00 | 2023-09-02 | |
| Alichem | A089005713-5g |
3-(5-Bromopyrimidin-2-yl)propanoic acid |
1823918-60-0 | 95% | 5g |
$3720.84 | 2023-09-02 | |
| Enamine | EN300-1457362-0.05g |
3-(5-bromopyrimidin-2-yl)propanoic acid |
1823918-60-0 | 0.05g |
$1709.0 | 2023-06-06 | ||
| Enamine | EN300-1457362-0.1g |
3-(5-bromopyrimidin-2-yl)propanoic acid |
1823918-60-0 | 0.1g |
$1791.0 | 2023-06-06 | ||
| Enamine | EN300-1457362-0.25g |
3-(5-bromopyrimidin-2-yl)propanoic acid |
1823918-60-0 | 0.25g |
$1872.0 | 2023-06-06 | ||
| Enamine | EN300-1457362-0.5g |
3-(5-bromopyrimidin-2-yl)propanoic acid |
1823918-60-0 | 0.5g |
$1954.0 | 2023-06-06 | ||
| Enamine | EN300-1457362-1.0g |
3-(5-bromopyrimidin-2-yl)propanoic acid |
1823918-60-0 | 1g |
$2035.0 | 2023-06-06 | ||
| Enamine | EN300-1457362-2.5g |
3-(5-bromopyrimidin-2-yl)propanoic acid |
1823918-60-0 | 2.5g |
$3988.0 | 2023-06-06 | ||
| Enamine | EN300-1457362-5.0g |
3-(5-bromopyrimidin-2-yl)propanoic acid |
1823918-60-0 | 5g |
$5900.0 | 2023-06-06 | ||
| Enamine | EN300-1457362-10.0g |
3-(5-bromopyrimidin-2-yl)propanoic acid |
1823918-60-0 | 10g |
$8749.0 | 2023-06-06 |
3-(5-Bromopyrimidin-2-yl)propanoic acid Related Literature
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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